Cas no 29462-75-7 (Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1))

• Product Name: Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
• CAS No: 29462-75-7
• MF: C₁₀H₁₉NaO₅S
• MW: 274.309633493423
• CID: 258688
• PubChem ID: 23687240
• Update Time: 2025-04-19

Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-sulfo-,1-octyl ester, sodium salt (1:1)
• sodium,2-octoxy-2-oxoethanesulfonate
• Acetic acid, sulfo-, 1-octyl ester, sodium salt
• Sodium 2-(octyloxy)-2-oxoethane-1-sulphonate
• sodium 2-(octyloxy)-2-oxoethanesulfonate
• Sodium octyl sulfoacetate
• EINECS 249-653-5
• SODIUM 2-(OCTYLOXY)-2-OXOETHANE-1-SULFONATE
• 29468-75-5
• Acetic acid, 2-sulfo-, 1-octyl ester, sodium salt (1:1)
• DTXSID5067475
• 29462-75-7
• SCHEMBL7560266
• NS00028710

• Inchi： 1S/C10H20O5S.Na/c1-2-3-4-5-6-7-8-15-10(11)9-16(12,13)14;/h2-9H2,1H3,(H,12,13,14);/q;+1/p-1
• InChI Key： PFDIDGFAIAAGSH-UHFFFAOYSA-M
• SMILES： S(CC(=O)OCCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 274.08517
• Monoisotopic Mass: 274.08508916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 83.5